Lowest Lipophilicity: Cyclopropyl Advantage
The cyclopropyl substituent at the triazole 3-position yields a computed XLogP3 of 1.7, which is substantially lower than the isopropyl analog (XLogP3 = 2.3, Δ = +0.6 log units) and the diethyl analog (XLogP3 = 2.8, Δ = +1.1 log units) [1][2][3]. Lower lipophilicity is generally associated with improved aqueous solubility and reduced metabolic clearance, making the cyclopropyl analog the preferred choice when optimizing lead compounds for favorable ADME profiles within this scaffold class [4].
| Evidence Dimension | Computed lipophilicity (XLogP3-AA) |
|---|---|
| Target Compound Data | XLogP3 = 1.7 |
| Comparator Or Baseline | Isopropyl analog (CID 130568716): XLogP3 = 2.3; Diethyl analog (CID 104366908): XLogP3 = 2.8 |
| Quantified Difference | ΔXLogP3 = -0.6 vs isopropyl; ΔXLogP3 = -1.1 vs diethyl |
| Conditions | XLogP3-AA algorithm, PubChem release 2021.05.07; computed from molecular structure |
Why This Matters
A 0.6–1.1 log unit reduction in lipophilicity can translate to a 4–12-fold improvement in aqueous solubility, directly impacting formulation feasibility and oral bioavailability in lead development.
- [1] PubChem CID 130568718: XLogP3-AA = 1.7 for 4-(3-cyclopropyl-1H-1,2,4-triazol-1-yl)thiophene-2-carbaldehyde. View Source
- [2] PubChem CID 130568716: XLogP3-AA = 2.3 for 4-(3-propan-2-yl-1H-1,2,4-triazol-1-yl)thiophene-2-carbaldehyde. View Source
- [3] PubChem CID 104366908: XLogP3-AA = 2.8 for 4-(3,5-diethyl-1H-1,2,4-triazol-1-yl)thiophene-2-carbaldehyde. View Source
- [4] Waring, M.J. Lipophilicity in drug discovery. Expert Opinion on Drug Discovery, 5(3), 235-248 (2010). General principle relating logP reduction to solubility improvement. View Source
